N-cyclopropyl-5-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dimethyl-1H-pyrrole-3-sulfonamide

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]-1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C29H31N5O3/c1-3-36-24-7-4-6-21(18-24)19-31-28(35)23-13-16-34(17-14-23)27-25(8-5-15-30-27)29-32-26(33-37-29)22-11-9-20(2)10-12-22/h4-12,15,18,23H,3,13-14,16-17,19H2,1-2H3,(H,31,35)
• InChI Key: WHDHBQJETARRPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNC(=O)C2CCN(CC2)C3=C(C=CC=N3)C4=NC(=NO4)C5=CC=C(C=C5)C
• Molecular Formula: C29H31N5O3
• Molecular Weight: 497.6 g/mol

Description

N-cyclopropyl-5-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dimethyl-1H-pyrrole-3-sulfonamide is a useful research compound. Its molecular formula is C29H31N5O3 and its molecular weight is 497.599. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Research on novel heterocyclic compounds containing a sulfonamido moiety has shown promising antibacterial activities. The synthesis of such compounds aims at developing new antibacterial agents, with some derivatives demonstrating high activities against bacterial strains. This underscores the potential of sulfonamide-based compounds in combating bacterial infections (Azab, Youssef, & El‐Bordany, 2013).

Organic Synthesis Innovations

Advances in organic synthesis techniques have enabled the creation of functionalized pyrrolidone skeletons and spiro-pyrrolidone motifs through metal-free oxidative cyclization processes. This highlights the role of sulfonamide compounds in facilitating novel synthesis pathways for complex organic structures (Prabagar et al., 2016).

Antiproliferative Agents

Sulfonamide derivatives have been investigated for their antiproliferative activity, particularly against cancer cell lines. The design and synthesis of N,N-dimethylbenzenesulfonamide derivatives have led to the identification of compounds with significant antiproliferative properties, showcasing the therapeutic potential of sulfonamide compounds in cancer research (Bashandy et al., 2014).

Antimicrobial and Antifungal Applications

The development of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety has been directed towards antimicrobial and antifungal uses. These compounds have shown promising results in vitro, indicating the potential of sulfonamide derivatives in treating microbial infections (Darwish et al., 2014).

Antiviral Research

Research into the synthesis of novel sulfonamide derivatives has also extended to antiviral applications. The development of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives and their subsequent evaluation revealed certain compounds with anti-tobacco mosaic virus activity, illustrating the potential role of sulfonamide compounds in antiviral research (Chen et al., 2010).